![molecular formula C20H25N3O3S B5367474 4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide](/img/structure/B5367474.png)
4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide is a chemical compound that has gained significant attention in scientific research. It is commonly referred to as a selective serotonin reuptake inhibitor (SSRI) and is used in the treatment of various mental disorders.
Mechanism of Action
The mechanism of action of 4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide involves the inhibition of serotonin reuptake. Serotonin is a neurotransmitter that is involved in the regulation of mood, appetite, and sleep. By inhibiting the reuptake of serotonin, this compound increases its concentration in the brain, leading to an improvement in mood and other symptoms of mental disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its effect on serotonin levels in the brain. It has been found to increase the levels of serotonin and other neurotransmitters in the brain, leading to an improvement in mood and other symptoms of mental disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide in lab experiments is its well-established mechanism of action. This makes it a reliable tool for studying the effects of serotonin on the brain and its potential therapeutic applications. However, one of the limitations of using this compound in lab experiments is its potential for toxicity and side effects, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide. One area of research could focus on its use in the treatment of other mental disorders, such as bipolar disorder and schizophrenia. Another area of research could focus on developing new and more effective 4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamides based on the structure of this compound. Additionally, research could be done to explore the potential for using this compound in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
The synthesis of 4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide involves a series of chemical reactions. The starting material is 4-methylbenzoyl chloride, which is reacted with 1-(4-methylpiperazin-1-yl)sulfonyl-2-methylbenzene to form the intermediate product. This intermediate product is then reacted with 4-methylbenzoyl chloride to form the final product.
Scientific Research Applications
4-methyl-N-(2-methylphenyl)-3-[(4-methylpiperazin-1-yl)sulfonyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to be effective in the treatment of depression, anxiety, and obsessive-compulsive disorder. It has also shown promise in the treatment of various other mental disorders.
properties
IUPAC Name |
4-methyl-N-(2-methylphenyl)-3-(4-methylpiperazin-1-yl)sulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O3S/c1-15-6-4-5-7-18(15)21-20(24)17-9-8-16(2)19(14-17)27(25,26)23-12-10-22(3)11-13-23/h4-9,14H,10-13H2,1-3H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCHIRUBFOVVTBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2C)S(=O)(=O)N3CCN(CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.